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Compound of Interest

Compound Name: Ditolylguanidine

Cat. No.: B1662265 Get Quote

Ensuring the safe and compliant disposal of 1,3-Di-o-tolylguanidine (DTG) is critical for

laboratory safety and environmental protection. This guide provides essential information for

researchers, scientists, and drug development professionals on the proper handling and

disposal procedures for this compound. Ditolylguanidine is a selective σ-receptor agonist and

is also known to be toxic if swallowed, a skin and eye irritant, and harmful to aquatic life with

long-lasting effects.[1][2][3][4] Adherence to these guidelines will minimize risks and ensure

compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before handling Ditolylguanidine, it is imperative to be familiar with its hazards. The

compound is a white to light yellow crystalline solid.[5]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[2]

Respiratory Protection: In case of dust formation, use an N95 (US) or equivalent dust mask.

Lab Coat: A standard lab coat is required to prevent skin contact.

Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1662265?utm_src=pdf-interest
https://www.benchchem.com/product/b1662265?utm_src=pdf-body
https://www.fishersci.ca/shop/products/1-3-di-o-tolylguanidine-99-thermo-scientific/aab2512736
https://www.fishersci.com/store/msds?partNumber=AAB25127&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15234&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Ditolylguanidine
https://www.benchchem.com/product/b1662265?utm_src=pdf-body
https://cymitquimica.com/cas/97-39-2/
https://www.fishersci.com/store/msds?partNumber=AAB25127&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust.[2]

Ensure an eyewash station and safety shower are readily accessible.

Spill Management
In the event of a spill:

Evacuate personnel from the immediate area.[2]

Ventilate the area.

Wearing appropriate PPE, sweep up the solid material, avoiding dust formation.[2]

Collect the spilled material into a suitable, labeled container for disposal.[2]

Do not flush spills into the sewer system or surface water.[2]

Storage Procedures
Proper storage is essential to prevent accidents and degradation of the chemical.

Store in a cool, dry, and dark place.

Keep the container tightly closed.

Solutions in DMSO can be stored at -20°C for up to 3 months.[6]

For long-term storage (months to years), maintain a temperature of -20°C.[7]

Store locked up and away from oxidizing agents.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of Ditolylguanidine is through a licensed and approved

waste disposal contractor.
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Waste Identification: Clearly label the waste container as "Ditolylguanidine" with

appropriate hazard symbols.

Waste Segregation: Do not mix Ditolylguanidine waste with other chemical waste streams

unless specifically instructed to do so by your institution's environmental health and safety

(EHS) office.

Containerization: Collect waste Ditolylguanidine in a designated, leak-proof, and sealable

container.

Contact EHS: Follow your institution's specific procedures for chemical waste pickup.

Contact your EHS office to schedule a collection.

Documentation: Maintain a record of the amount of Ditolylguanidine being disposed of, in

accordance with laboratory and institutional guidelines.

Transportation: The transport of Ditolylguanidine waste is regulated. It is classified under

UN 2811, Hazard Class 6.1, Packing Group III, with the proper shipping name "TOXIC

SOLIDS, ORGANIC, N.O.S.".[1][6] This should be handled by the certified waste disposal

company.

Never dispose of Ditolylguanidine down the drain or in regular trash.[2] This can lead to

environmental contamination and potential harm to aquatic organisms.[2][3]

Quantitative Data Summary
Parameter Value Reference

UN Number 2811 [6]

Transport Hazard Class 6.1 (Toxic solids) [1][6]

Packing Group III [1][6]

Melting Point 175 °C [8]

Molecular Weight 239.32 g/mol [8]

Ditolylguanidine Disposal Workflow
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The following diagram outlines the logical steps for the proper disposal of Ditolylguanidine.
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Caption: Workflow for the safe disposal of Ditolylguanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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